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Compound of Interest

2-(2,5-Dimethylphenoxy)-3-
Compound Name:
nitropyridine

cat. No.: B1325168

Technical Guide: 2-(2,5-Dimethylphenoxy)-3-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2,5-Dimethylphenoxy)-3-
nitropyridine, a heterocyclic compound of interest in medicinal chemistry. Due to the limited
availability of direct experimental data for this specific molecule, this document synthesizes
information from closely related analogs and established chemical principles to offer insights
into its properties, synthesis, and potential applications. The guide includes a proposed
synthetic route, tabulated physicochemical properties based on analogous compounds, and
general safety precautions for handling nitropyridine derivatives. This document is intended to
serve as a foundational resource for researchers and professionals engaged in the exploration
of novel pyridine-based compounds for drug discovery and development.

Chemical Identity and Properties

Direct experimental data for 2-(2,5-Dimethylphenoxy)-3-nitropyridine is not readily available
in public databases. The CAS number for the isomeric compound, 2-(2,3-Dimethylphenoxy)-3-
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nitropyridine, is 76893-55-5.[1] The information presented below is a combination of data for
this isomer and general properties of related nitropyridine derivatives.

Physicochemical Properties

The following table summarizes the known and estimated physicochemical properties. Data for
the target compound is estimated based on its structure and data from similar compounds.

Property Value Source/Basis
CAS Number Not available

Molecular Formula C13H12N203 Calculated
Molecular Weight 244.25 g/mol Calculated

Based on 2-(2,3-
Melting Point ~210 °C Dimethylphenoxy)-3-
nitropyridine[1]

] ) Inferred from related
Appearance Likely a solid
compounds

Insoluble in water; Soluble in
- ] ) Inferred from related
Solubility organic solvents like methanol _ o
nitropyridines
and benzene.[2]

Synthesis and Experimental Protocols

A plausible synthetic route for 2-(2,5-Dimethylphenoxy)-3-nitropyridine involves a
nucleophilic aromatic substitution reaction.

Proposed Synthesis: Nucleophilic Aromatic Substitution

This method involves the reaction of 2-chloro-3-nitropyridine with 2,5-dimethylphenol. The
electron-withdrawing nitro group activates the pyridine ring for nucleophilic attack by the
phenoxide ion.

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4734497.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4734497.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853635.htm
https://www.benchchem.com/product/b1325168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1325168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol (Proposed)

Preparation of the Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 1.0 equivalent of 2,5-dimethylphenol in a suitable aprotic polar
solvent such as dimethylformamide (DMF).

Add 1.1 equivalents of a strong base, such as sodium hydride (NaH), portion-wise at 0 °C to
form the sodium 2,5-dimethylphenoxide. Stir the mixture until the evolution of hydrogen gas
ceases.

Nucleophilic Substitution: To the solution of the phenoxide, add 1.0 equivalent of 2-chloro-3-
nitropyridine dissolved in a minimal amount of DMF.

Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C and
monitor the reaction progress using thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature
and pour it into ice-water. The crude product may precipitate and can be collected by
filtration. Further purification can be achieved by recrystallization from a suitable solvent
system, such as ethanol/water, or by column chromatography on silica gel.

Safety and Handling

No specific safety data sheet (SDS) is available for 2-(2,5-Dimethylphenoxy)-3-nitropyridine.

The following precautions are based on the hazard profiles of related nitropyridine compounds.

[31141[5]06]L7]

e Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[4][7]

Precautionary Statements:

o Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5]

o Wash hands and any exposed skin thoroughly after handling.[3][4][5]

o Wear protective gloves, protective clothing, eye protection, and face protection.[3][4]
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o Use only outdoors or in a well-ventilated area.[3][5]

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5][6][7]

o Store in a well-ventilated place. Keep container tightly closed.[5][6]

Applications in Research and Drug Development

Nitropyridine derivatives are significant in medicinal chemistry due to their wide range of
biological activities.[8] They serve as important intermediates in the synthesis of various
bioactive molecules, including antitumor, antiviral, and anti-neurodegenerative agents.[8]

The general class of nitropyridines has been explored for:

» Kinase Inhibition: Certain nitropyridine derivatives have shown potential as Janus kinase 2
(JAK2) inhibitors.[8]

o Antimicrobial Agents: The core structure is a building block for developing new antibacterial
and antifungal compounds.[9]

o Agrochemicals: These compounds can serve as precursors for herbicides and fungicides.[9]

The title compound, 2-(2,5-Dimethylphenoxy)-3-nitropyridine, combines the reactive
nitropyridine scaffold with a dimethylphenoxy moiety, which could modulate its biological
activity and pharmacokinetic properties. Further research is warranted to explore its potential in
these and other therapeutic areas.

Visualizations
Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for 2-(2,5-Dimethylphenoxy)-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(2,5-Dimethylphenoxy)-3-nitropyridine CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1325168#2-2-5-dimethylphenoxy-3-nitropyridine-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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